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Introduction

MS21570 is a selective antagonist for the G protein-coupled receptor 171 (GPR171). The
endogenous ligand for this receptor is the neuropeptide BigLEN. The BigLEN-GPR171
signaling system is implicated in the regulation of feeding behavior and metabolism.[1][2][3]
This document provides detailed application notes and experimental protocols for utilizing
MS21570 to investigate its effects on feeding behavior in preclinical models.

Signaling Pathway

The BigLEN-GPR171 signaling pathway plays a role in modulating feeding. BigLEN is co-
expressed with Agouti-related peptide (AgRP) and Neuropeptide Y (NPY) in neurons of the
arcuate nucleus of the hypothalamus, a critical brain region for appetite regulation. Activation of
these AgRP neurons stimulates the release of BigLEN, which then acts on GPR171 to
influence food intake.[4] Antagonizing GPR171 with MS21570 provides a tool to probe the
physiological functions of this pathway.
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Caption: The BigLEN-GPR171 signaling pathway in the regulation of feeding behavior.

Experimental Protocols
Protocol 1: Investigating the Effect of MS21570 on
DREADD-Activated AgRP Neuron-Induced Feeding

This protocol describes the use of MS21570 to assess its ability to block the potent orexigenic
(appetite-stimulating) effects of activating AQRP neurons using Designer Receptors Exclusively
Activated by Designer Drugs (DREADD) technology.

Experimental Workflow:
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Caption: Experimental workflow for the DREADD-based feeding study.

Materials:

¢ AgRP-IRES-Cre mice

¢ AAV-hSyn-DIO-hM3Dg-mCherry (or similar Cre-dependent excitatory DREADD virus)
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 Stereotaxic surgery setup

e MS21570

» Vehicle: 6% DMSO in sterile saline

o Clozapine-N-Oxide (CNO)

» Standard rodent chow

o Metabolic cages for food intake monitoring
Procedure:

o Stereotaxic Surgery:

[e]

Anesthetize AgRP-IRES-Cre mice according to approved institutional protocols.

Secure the mouse in a stereotaxic frame.

o

[¢]

Inject AAV-hSyn-DIO-hM3Dg-mCherry bilaterally into the arcuate nucleus of the
hypothalamus.

[¢]

Allow for a 2-3 week recovery period for viral expression.
» Habituation:
o Individually house the mice to allow for accurate food intake measurement.

o Habituate the mice to handling and intraperitoneal (i.p.) injections with saline for several
days before the experiment.

o Experiment Day:
o Weigh the mice and the pre-weighed standard chow.

o Administer MS21570 (3.5 mg/kg, i.p.) or vehicle (6% DMSO in saline).
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o 15 minutes after the MS21570 or vehicle injection, administer CNO (1 mg/kg, i.p.) to
activate the DREADD-expressing AgRP neurons.

o Return the mice to their home cages with the pre-weighed food.

» Data Collection:
o Measure cumulative food intake at 1, 2, 4, and 8 hours post-CNO injection.

Data Presentation:

Mean
Treatment Cumulative
Group Food Intake (g)
+ SEM
1 hour 2 hours 4 hours 8 hours
Vehicle + CNO Insert Data Insert Data Insert Data Insert Data
MS21570 + CNO Insert Data Insert Data Insert Data Insert Data

Note: This table is a template. The data should be populated from the experimental results. A
study showed that pretreatment with MS21570 significantly attenuated the CNO-mediated
increase in food intake.[4]

Protocol 2: General Assessment of MS21570 on Food
Intake

This protocol provides a general framework for assessing the effects of MS21570 on food
intake in the absence of chemogenetic stimulation. This can be adapted to study different
metabolic states (e.g., fasted vs. ad libitum fed) or food types (e.g., standard chow vs. palatable
high-fat diet).

Procedure:

e Animal Model and Housing:
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o Use standard laboratory mice (e.g., C57BL/6J).
o Individually house mice for accurate food intake measurement.

o Habituate mice to handling and injection procedures.

o Experimental Conditions (Examples):
o Fasted State: Fast mice overnight (e.g., 16 hours) with free access to water.

o Palatable Diet: Provide access to a high-fat, high-sugar diet in addition to or in place of
standard chow.

e Drug Administration:
o Prepare MS21570 in a suitable vehicle (e.g., 6% DMSO in saline).

o Administer MS21570 via the desired route (e.g., i.p.). A dose-response study is
recommended to determine the optimal dose (e.g., 1, 3, 5, 10 mg/kg). A previous study
found that a 5 mg/kg dose of MS21570 did not alter feeding over 8 hours in mice on a
normal chow diet.[4]

o Include a vehicle control group.
» Data Collection and Analysis:
o Measure food intake at regular intervals (e.g., 1, 2, 4, 8, and 24 hours) post-injection.

o Analyze the data using appropriate statistical methods (e.g., ANOVA followed by post-hoc
tests) to compare the effects of different doses of MS21570 to the vehicle control.

Data Presentation:

Table 1: Dose-Response Effect of MS21570 on Food Intake in Fasted Mice
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Mean Cumulative Food

Treatment Group Dose (mg/kg) Intake (g) + SEM (at 4
hours)

Vehicle - Insert Data

MS21570 1 Insert Data

MS21570 3 Insert Data

MS21570 5 Insert Data

MS21570 10 Insert Data

Table 2: Effect of MS21570 on Palatable Food Intake

Mean Palatable Food Intake (g) + SEM (at
Treatment Group

2 hours)
Vehicle Insert Data
MS21570 (X mg/kg) Insert Data

Note: These tables are templates for presenting hypothetical data from the suggested
experiments.

Conclusion

MS21570 is a valuable pharmacological tool for investigating the role of the BigLEN-GPR171
signaling pathway in the regulation of feeding behavior. The provided protocols offer a starting
point for researchers to design and execute experiments to explore the effects of this
compound in various contexts of food intake control. It is recommended that each laboratory
optimizes these protocols for their specific experimental conditions and animal models.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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